Cas no 33457-48-6 ((1H-Imidazole-4,5-diyl)dimethanol)

• Product Name: (1H-Imidazole-4,5-diyl)dimethanol
• CAS No: 33457-48-6
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD00191661
• CID: 54082
• PubChem ID: 87571809
• Update Time: 2025-04-18

(1H-Imidazole-4,5-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazole-4,5-diyl)dimethanol
• 1H-Imidazole-4,5-dimethanol
• 4,5-Bis(hydroxymethyl)imidazole
• [4-(hydroxymethyl)-1H-imidazol-5-yl]methanol
• 4,5-Bis-hydroxymethyl-1H-imidazol
• 4,5-bis-hydroxymethyl-1H-imidazole
• 4,5-dihydroxymethylimidazole
• 4,5-Imidazoledimethanol
• Imidazole-4,5-dimethanol(7CI,8CI)
• 4,5-Di(hydroxymethyl)imidazole
• Imidazoledimethanol
• SCHEMBL8607045
• 33457-48-6
• A821785
• CS-0451288
• InChI=1/C5H8N2O2/c8-1-4-5(2-9)7-3-6-4/h3,8-9H,1-2H2,(H,6,7)
• [5-(hydroxymethyl)-1H-imidazol-4-yl]methanol
• 2-(5-chloro-2-propoxy-phenyl)-N,N,3-trimethyl-pentan-1-amine
• 4,5 di(hydroxymethyl)imidazole
• MFCD00191661
• AGJXDKGTTMVHOU-UHFFFAOYSA-
• I0457
• 1H-Imidazole-4,5-diyldimethanol
• AQ-776/42801209
• DTXSID60341527
• AKOS006229803
• FT-0639099
• [5-(hydroxymethyl)-3H-imidazol-4-yl]methanol
• AS-61371
• DB-048411

• MDL： MFCD00191661
• Inchi： 1S/C5H8N2O2/c8-1-4-5(2-9)7-3-6-4/h3,8-9H,1-2H2,(H,6,7)
• InChI Key： AGJXDKGTTMVHOU-UHFFFAOYSA-N
• SMILES： OCC1=C(CO)N=CN1

Computed Properties

• Exact Mass: 128.05900
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 159.0 to 165.0 deg-C
• Boiling Point: 284.3±9.0 °C at 760 mmHg
• Flash Point: 151.0±5.1 °C
• Refractive Index: 1.633
• PSA: 69.14000
• LogP: -0.60570
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1H-Imidazole-4,5-diyl)dimethanol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles